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For Researchers, Scientists, and Drug Development Professionals

Introduction
PD153035 is a potent and specific inhibitor of the Epidermal Growth Factor Receptor (EGFR)

tyrosine kinase.[1][2] By targeting the ATP-binding site of the kinase domain, PD153035
effectively blocks EGFR autophosphorylation and subsequent downstream signaling cascades,

making it a valuable tool for studying EGFR-dependent cellular processes and a potential

therapeutic agent in EGFR-overexpressing cancers. These application notes provide detailed

protocols for utilizing PD153035 in various in vitro cell culture-based assays to assess its

effects on cell viability, EGFR signaling, and oncogenic potential.

Mechanism of Action
PD153035 is a highly selective inhibitor of EGFR, a member of the ErbB family of receptor

tyrosine kinases. Upon ligand binding, EGFR dimerizes and undergoes autophosphorylation on

specific tyrosine residues within its intracellular domain. This phosphorylation creates docking

sites for adaptor proteins and enzymes that initiate downstream signaling pathways, primarily

the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways. These pathways are critical

regulators of cell proliferation, survival, migration, and differentiation. PD153035 competitively

binds to the ATP pocket of the EGFR kinase domain, preventing autophosphorylation and the

activation of these downstream signaling cascades.
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Data Presentation
Inhibitory Activity of PD153035

Parameter Value Target Assay Type Reference

Ki 5.2 pM EGFR Cell-free [1]

IC50 25 pM EGFR Cell-free [3]

Cellular Activity of PD153035
Cell Line Assay Type IC50 / EC50 Notes Reference
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Signaling Pathway Diagram
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Caption: EGFR signaling pathway and the inhibitory action of PD153035.

Experimental Protocols
Cell Viability Assay (MTT/MTS Assay)
This protocol determines the effect of PD153035 on cell proliferation and viability.

Experimental Workflow Diagram
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Seed cells in a 96-well plate

Allow cells to attach overnight

Treat with serial dilutions of PD153035

Incubate for 48-72 hours

Add MTT or MTS reagent

Incubate for 1-4 hours

Measure absorbance

Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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